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Compound of Interest |

Compound Name: TINUVIN-1130
CAS No.: 84268-33-7
Cat. No.: B1220908
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe work environment and
protecting the ecosystem. TINUVIN-1130, a liquid UV absorber of the hydroxyphenyl-
benzotriazole class, requires specific disposal procedures due to its potential environmental
and health hazards, including being toxic to aquatic life with long-lasting effects and a potential
skin sensitizer.[1][2] Adherence to these guidelines is crucial for regulatory compliance and
responsible chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, protective gloves, and in situations
with inadequate ventilation, respiratory protection.[1][3] Avoid breathing any mist, vapor, or
spray from the substance.[1][2] In case of skin contact, wash the area thoroughly with soap and
water.[1] If a rash or irritation occurs, seek medical attention.[1][2] Contaminated work clothing
should not be allowed out of the workplace and must be washed before reuse.[1][2]

Spill Management
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In the event of a spill, the material should be immediately contained.[3] Absorb the spill with an
inert material, such as sand, and then solidify it.[3][4] The solidified waste should then be
placed into a suitable, closable container for disposal.[3][4] It is imperative to prevent the
release of TINUVIN-1130 into the environment, so do not allow it to enter drains, surface
waters, or groundwater.[1][3] Any spillage should be collected and managed as hazardous
waste.[1][5]

Step-by-Step Disposal Protocol

Disposal of TINUVIN-1130 must always be carried out in accordance with all applicable federal,
state, and local regulations.[1][4] The primary recommended method for disposal is
incineration.

o Waste Collection: Collect waste TINUVIN-1130 in a designated, properly labeled, and sealed
container.

e Engage a Licensed Waste Disposal Contractor: Contact a certified chemical waste disposal
company to handle the transportation and final disposal.

« Incineration: The preferred method of disposal is incineration in a chemical incinerator
equipped with an afterburner and a scrubber to neutralize harmful decomposition products.
[4] Alternatively, the material can be dissolved or mixed with a combustible solvent and then
burned in a suitable chemical incinerator.[6]

o Container Disposal: Empty containers that held TINUVIN-1130 must also be disposed of
properly. It is recommended to crush, puncture, or otherwise destroy the empty containers to
prevent their reuse before disposing of them in accordance with local regulations.[1]

: _ E

Hazard Classification Details

Toxic to aquatic life with long-lasting effects

Aquatic Toxicity (H411).[1][2]

Skin Sensitization May cause an allergic skin reaction (H317).[1][2]
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Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of TINUVIN-1130.

Start: TINUVIN-1130 for Disposal

Is it a spill?

Is it waste from a process?

(Contain and solidify with inert absorben)

(Collect in a suitable, sealed containe) (Collect in a designated, sealed containe)

Contact licensed chemical waste disposal service

Arrange for transport

Incinerate in a chemical incinerator with afterburner and scrubber

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of TINUVIN-1130.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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